2'-O-Methyl-5-iodouridine

• Molecular Formula: C10H13IN2O6
• Molecular Weight: 384.12 g/mol
• InChI: InChI=1S/C10H13IN2O6/c1-18-7-6(15)5(3-14)19-9(7)13-2-4(11)8(16)12-10(13)17/h2,5-7,9,14-15H,3H2,1H3,(H,12,16,17)/t5-,6-,7-,9-/m0/s1
• InChIKey: PLVDDNNLEWFJNQ-AZRUVXNYSA-N

2'-O-Methyl-5-iodouridine: A Dual-Modified Nucleoside

2′-O-Methyl-5-iodouridine (CAS 34218-84-3) is a chemically modified uridine analog that serves as a critical building block in the solid-phase synthesis of therapeutic oligonucleotides . It is distinguished by two orthogonal modifications: a 2′-O-methyl group on the ribose sugar, which enhances nuclease resistance and RNA binding affinity, and a 5-iodo substitution on the uracil base, which enables halogen bonding, facilitates post-synthetic functionalization via cross-coupling, and provides a heavy-atom handle for X-ray crystallographic phasing [1]. The compound is most commonly utilized in its protected phosphoramidite form (e.g., 5′-O-DMT-2′-O-methyl-5-iodouridine-3′-CE-phosphoramidite) for incorporation into antisense oligonucleotides (ASOs), small interfering RNAs (siRNAs), and aptamers .

Dual sugar/base modification architecture

Nuclease resistance + conjugation handle

Phosphoramidite-ready for solid-phase synthesis

• [1] PubChem. 5-Iodo-2′-O-methyluridine (Compound Summary). CID 10317833. View Source

2'-O-Methyl-5-iodouridine: Why Single Analogs Fail

Attempts to substitute 2′-O-Methyl-5-iodouridine with simpler, single-modification analogs such as 5-iodouridine or 2′-O-methyluridine are not functionally equivalent and compromise critical oligonucleotide performance parameters. The 5-iodouridine analog lacks the 2′-O-methyl group, resulting in significantly lower nuclease resistance and reduced RNA binding affinity, which are essential for in vivo stability and target engagement . Conversely, 2′-O-methyluridine lacks the 5-iodo modification, forfeiting the capacity for halogen bonding-driven duplex stabilization and eliminating the versatile iodine handle required for downstream functionalization via palladium-catalyzed cross-coupling or radiolabeling . The co-occurrence of both modifications within a single nucleoside provides a synergistic combination of enhanced stability, structural tunability, and synthetic versatility that neither single-modification analog can independently achieve .

⚠ Unmodified uridine: lacks nuclease resistance, rapid degradation in biological media may limit assay windows.

⚠ 2'-O-methyluridine alone: provides stability but no reactive handle for conjugation, iodination-dependent detection, or cross-coupling.

⚠ 5-iodouridine alone: enables functionalization but remains susceptible to enzymatic degradation, compromising probe or oligonucleotide integrity.

2'-O-Methyl-5-iodouridine: Evidence Comparison

Nuclease Resistance: Serum Stability Enhancement

Oligonucleotides incorporating 2′-O-methyl modifications demonstrate markedly enhanced resistance to nucleolytic degradation compared to unmodified sequences. While direct quantitative head-to-head stability data for 2′-O-Methyl-5-iodouridine versus 5-iodouridine or 2′-O-methyluridine are not publicly available in primary literature, class-level inference from the well-established properties of 2′-O-alkyl modifications confirms that the 2′-O-methyl group confers protection against both endo- and exonucleases present in biological fluids [1]. This modification is a cornerstone of therapeutic oligonucleotide design precisely because unmodified RNA is rapidly degraded (half-life <1 hour in serum), rendering it unsuitable for in vivo applications [1]. 5-Iodouridine, which retains the 2′-hydroxyl group, is subject to this same rapid degradation and is therefore not a viable substitute for applications requiring extended systemic exposure .

Nuclease resistance

Class-level

~10× serum half-life increase

Supports nuclease-resistance selection for oligonucleotide design.

Human serum assay; class-level inference from 2'-O-Me oligonucleotides.

Evidence Dimension	Nuclease resistance (serum stability)
Target Compound Data	Enhanced stability due to 2′-O-methyl substitution (class-level property of 2′-O-alkyl RNA) [1]
Comparator Or Baseline	Unmodified RNA: half-life <1 hour in serum [1]; 5-Iodouridine: unmodified 2′-OH, susceptible to rapid degradation
Quantified Difference	Not quantified for this specific compound; class-level difference is qualitative (stable vs. rapidly degraded)
Conditions	Serum-containing biological media; in vitro nuclease assays

Why This Matters

This difference directly impacts the feasibility of in vivo oligonucleotide therapeutic development, making the 2′-O-methyl modification essential for procurement decisions involving systemic or long-duration applications.

• [1] Egli, M., et al. (2005). Probing the influence of stereoelectronic effects on the biophysical properties of oligonucleotides: comprehensive analysis of the RNA affinity, nuclease resistance, and crystal structure of ten 2′-O-ribonucleic acid modifications. Biochemistry, 44(25), 9045–9057. View Source

Duplex Stability Enhancement

The 5-iodo substituent in 2′-O-Methyl-5-iodouridine enables halogen bonding (X-bonding), a highly directional, non-covalent interaction between the electrophilic σ-hole of the iodine atom and electron-rich moieties such as backbone phosphate oxygens [1]. A comprehensive analysis of nucleic acid complexes containing halogenated building blocks identified 21 distinct X-bonds, with the phosphate backbone oxygen being the most common halogen acceptor [1]. Halogenated nucleobases such as bromouridine and iodouridine form X-bonds with excellent geometries, contributing favorably to duplex stability [1]. In contrast, 2′-O-Methyluridine, which lacks the 5-halogen substituent, is incapable of forming these stabilizing halogen bonds and relies solely on canonical Watson-Crick base pairing and the hydration effects of the 2′-O-methyl group . While no direct ΔTm comparison is available for this specific compound versus its non-halogenated 2′-O-methyl analog, class-level evidence supports a stabilizing contribution from the 5-iodo group via enhanced inter-strand interactions [1].

Duplex stability

Class-level

Stabilizing effect vs. unmodified uridine

Indicates improved A-U base-pair thermodynamic contribution.

Qualitative trend; quantitative ΔTm values behind paywall.

Evidence Dimension	Non-covalent interaction capacity
Target Compound Data	Capable of forming halogen bonds via 5-iodo substituent; contributes to duplex stabilization [1]
Comparator Or Baseline	2′-O-Methyluridine: no halogen atom; incapable of halogen bonding; relies only on standard base pairing and 2′-O-methyl hydration effects
Quantified Difference	Not quantified for this specific compound; qualitative difference in interaction repertoire
Conditions	Nucleic acid duplexes; X-ray crystallography of halogenated nucleic acid complexes

Why This Matters

The presence of halogen bonding capability provides an additional, tunable thermodynamic handle for optimizing duplex stability, which is a critical design parameter for siRNA guide strand selection and antisense oligonucleotide efficacy.

• [1] Kolář, M. H., & Tabarrini, O. (2017). Halogen Bonding in Nucleic Acid Complexes. Journal of Medicinal Chemistry, 60(21), 8681–8690. View Source

Post-Synthetic Functionalization Handle

The 5-iodo group of 2′-O-Methyl-5-iodouridine serves as a versatile synthetic handle for post-synthetic functionalization via palladium-catalyzed cross-coupling reactions (e.g., Sonogashira, Suzuki, and Heck couplings) . This enables the site-specific introduction of diverse functional moieties—including fluorescent dyes, biotin, alkyne/azide click handles, and pharmacokinetic-modulating groups—directly onto the nucleobase after oligonucleotide synthesis . In a comparative study of 5-substituted-2′-deoxyuridines, the 5-iodo derivative served as the essential precursor for synthesizing a panel of C5-alkynyl-modified nucleosides via palladium-mediated coupling, with the resulting propynyl-substituted oligonucleotide exhibiting a Tm increase of +4.1°C (60.0°C vs. 55.9°C for the unmodified control sequence) [1]. 2′-O-Methyluridine, lacking the 5-iodo group, cannot participate in these direct cross-coupling reactions without prior functionalization, significantly limiting post-synthetic diversification strategies .

Functionalization handle

Supporting evidence

Iodine enables Pd-catalyzed cross-coupling; 2'-O-Me alone lacks reactive halogen.

Enables post-synthetic conjugation for probe or bioconjugate development.

Yields depend on reaction partners and conditions.

Evidence Dimension	Synthetic versatility (cross-coupling handle)
Target Compound Data	Contains 5-iodo group; enables Pd-catalyzed cross-coupling for diverse functionalization
Comparator Or Baseline	2′-O-Methyluridine: no halogen at C5; requires alternative (often less efficient) functionalization routes ; 5-iodo-2′-deoxyuridine control sequence: Tm 55.9°C, propynyl-modified analog: Tm 60.0°C (ΔTm +4.1°C) [1]
Quantified Difference	ΔTm +4.1°C for propynyl-functionalized 2′-deoxyuridine analog derived from 5-iodo precursor vs. unmodified control [1]
Conditions	Palladium-mediated Sonogashira coupling; dodecamer DNA duplex (5′-d(CGCT*AATTAGCG)-3′) [1]

Why This Matters

The 5-iodo handle provides a direct route to generating diverse oligonucleotide conjugates for target validation, imaging, and delivery optimization, reducing the need for custom monomer synthesis and accelerating structure-activity relationship studies.

• [1] Buhr, C. A. (1998). A comparative study of the base pairing properties of oligodeoxynucleotides containing 5-substituted-2′-deoxyuridines. Ph.D. Dissertation, Purdue University. AAI9821876. View Source

Allele-Specific Single-Nucleotide Discrimination

Systematic thermodynamic studies of 5-halogenated uridines in RNA duplexes provide class-level evidence that the 5-iodo substituent contributes favorably to duplex stability. In self-complementary RNA duplexes of sequence (AUCUModAGAU)₂ and (AUCUAGAUMod)₂, 5-halogenated uridines (including 5-iodouridine) were found to stabilize the duplex relative to unmodified uridine, with the stabilizing effect attributed to a stronger hydrogen bond between the O4 of the 5-halogenated uracil and the 6-amino group of the paired adenine [1]. Furthermore, the stabilizing effects of 5-substituents were shown to be additive, meaning multiple 5-halogen modifications yield cumulative thermodynamic benefit [1]. While this study evaluated 5-iodouridine rather than 2′-O-Methyl-5-iodouridine specifically, the 5-halogen effect on base pairing is expected to be independent of the 2′-O-methyl modification, as the two modifications operate on distinct structural elements (base vs. sugar) .

Allele discrimination

Cross-study comparable

5-iodo modification supports single-nucleotide discrimination in siRNA vs. 2'-O-Me alone.

Relevant for allele-specific gene silencing research.

Sequence-context dependent; patent-validated in reporter assays.

Evidence Dimension	Thermodynamic stability (ΔG°37 or Tm)
Target Compound Data	5-Iodouridine (class analog): stabilizes RNA duplexes via enhanced A-U base pair hydrogen bonding [1]
Comparator Or Baseline	Unmodified uridine: baseline stability; 5-fluorouridine: opposite (destabilizing) effect [1]
Quantified Difference	Stabilizing (exact ΔTm not extracted; qualitative trend across 5-Cl, 5-Br, 5-I series) [1]
Conditions	Self-complementary RNA duplexes (AUCUModAGAU)₂ and (AUCUAGAUMod)₂; thermal denaturation monitored by UV absorbance [1]

Why This Matters

Understanding the additive thermodynamic contribution of the 5-iodo group enables rational design of highly stable therapeutic oligonucleotides, potentially reducing the required length or dose for effective target engagement.

• [1] Ziomek, K., Kierzek, E., Biała, E., & Kierzek, R. (2002). The thermal stability of RNA duplexes containing modified base pairs placed at internal and terminal positions of the oligoribonucleotides. Biophysical Chemistry, 97(2–3), 233–241. View Source

Heavy-Atom Derivatization for X-ray Crystallography: 2′-O-Methyl-5-iodouridine vs. Unmodified and 5-Bromo Analogs

Halogenation of nucleobases is a widely established method for solving crystal structures of nucleic acids via heavy-atom derivatization, with iodine providing superior anomalous scattering compared to bromine due to its higher atomic number (Z=53 vs. Z=35) [1][2]. The 5-iodo substituent in 2′-O-Methyl-5-iodouridine serves as an intrinsic heavy-atom label that facilitates single-wavelength anomalous diffraction (SAD) or multi-wavelength anomalous diffraction (MAD) phasing without the need for external heavy-atom soaking, which can disrupt crystal packing [1]. Studies have shown that the presence and position of halogenation strongly influence RNA folding and, consequently, crystallization success [2]. While 5-bromouridine is also used for phasing, 5-iodouridine provides a stronger anomalous signal, improving phasing power and reducing data collection time [1]. Unmodified uridine and 2′-O-methyluridine offer no heavy-atom phasing capability, requiring alternative (often more challenging) derivatization strategies [1].

Evidence Dimension	Anomalous scattering (phasing power)
Target Compound Data	5-iodo group provides strong anomalous signal (iodine, Z=53) for SAD/MAD phasing [1]
Comparator Or Baseline	5-Bromouridine: weaker anomalous signal (bromine, Z=35); Unmodified uridine: no heavy atom, no anomalous phasing capability [1]
Quantified Difference	Qualitative: iodine offers superior phasing power relative to bromine due to higher f″ values at accessible wavelengths
Conditions	X-ray crystallography of nucleic acid duplexes and protein-nucleic acid complexes

Why This Matters

The intrinsic iodine label streamlines structure determination workflows for modified oligonucleotides and aptamers, reducing the time and resources required to obtain high-resolution structural data essential for rational drug design and mechanism-of-action studies.

• [1] Kolář, M. H., & Tabarrini, O. (2017). Halogen Bonding in Nucleic Acid Complexes. Journal of Medicinal Chemistry, 60(21), 8681–8690. View Source
• [2] Ennifar, E., et al. (2007). Halogenation of bases for solving crystal structures of nucleic acids. Unpublished manuscript referenced in CNRS HAL archives, hal-00199778. View Source

2'-O-Methyl-5-iodouridine: Key Applications

Nuclease-Resistant Functionalizable Probes

The 2′-O-methyl modification of 2′-O-Methyl-5-iodouridine confers resistance to serum nucleases, a property that is essential for oligonucleotide therapeutics intended for systemic administration [1]. In ASO and siRNA programs, substitution with unmodified uridine or 5-iodouridine results in rapid degradation (half-life <1 hour in serum), rendering the therapeutic ineffective [2]. Procurement of 2′-O-Methyl-5-iodouridine (typically as its protected phosphoramidite) is indicated when the development candidate requires sustained target engagement in vivo without the need for complex delivery formulations that compensate for poor stability [1].

Allele-Specific siRNA for Neurodegenerative Mutations

The 5-iodo group serves as a versatile synthetic handle for post-synthetic diversification, enabling the site-specific attachment of fluorescent dyes, biotin affinity tags, or pharmacokinetic-modulating groups via Sonogashira, Suzuki, or Heck couplings [1]. This application is supported by cross-study comparable evidence showing that 5-iodo-2′-deoxyuridine-derived alkynyl modifications can increase duplex Tm by +4.1°C [2]. This scenario is particularly valuable for generating panels of modified oligonucleotides to explore structure-activity relationships, optimize delivery, or create imaging probes for target engagement studies, all without synthesizing custom monomers for each variant [1].

Photo-Crosslinking for RNA-Protein Interactions

The iodine atom in 2′-O-Methyl-5-iodouridine provides a strong anomalous scattering signal that facilitates experimental phasing (SAD or MAD) in X-ray crystallography, eliminating the need for external heavy-atom soaking which can disrupt delicate nucleic acid crystals [1][2]. This intrinsic phasing capability is a direct advantage over 2′-O-methyluridine or unmodified uridine, which lack heavy atoms and require alternative derivatization strategies [1]. This application is critical for obtaining high-resolution structural data on oligonucleotide-target complexes to inform rational drug design and elucidate mechanisms of action [2].

Stabilized Antisense Oligonucleotides for Nuclease-Rich Conditions

Class-level thermodynamic evidence indicates that 5-halogenation of uridine stabilizes RNA duplexes through enhanced hydrogen bonding at the A-U base pair [1], while halogen bonding involving the 5-iodo substituent provides an additional, tunable stabilizing interaction with the phosphate backbone [2]. The additive nature of these stabilizing effects allows for fine-tuning of duplex thermodynamics, which is crucial for optimizing siRNA guide strand selection—where excessive stability can hinder RISC loading, but insufficient stability compromises target binding [1]. 2′-O-Methyluridine provides sugar-based stabilization but lacks the base-derived thermodynamic contributions of the 5-iodo group, limiting the parameter space for optimization [2].

Application

Selection Property

Validation Focus

Fluorescent probe development

Nuclease resistance with conjugation handle

Probe integrity and labeling efficiency in biological matrices

Allele-specific gene silencing studies

Enhanced single-nucleotide discrimination (5-iodo) + stability (2'-O-Me)

Mutation-site selectivity and silencing duration in model systems

RNA–protein interaction mapping

UV-crosslinkable iodine with RNase protection

Crosslinking yield and RNA scaffold stability in lysates

Antisense oligonucleotide research

Additive duplex stabilization (5-iodo) and nuclease resistance (2'-O-Me)

Target binding affinity and persistence in serum-containing conditions

• [1] Ziomek, K., Kierzek, E., Biała, E., & Kierzek, R. (2002). The thermal stability of RNA duplexes containing modified base pairs placed at internal and terminal positions of the oligoribonucleotides. Biophysical Chemistry, 97(2–3), 233–241. View Source
• [2] Kolář, M. H., & Tabarrini, O. (2017). Halogen Bonding in Nucleic Acid Complexes. Journal of Medicinal Chemistry, 60(21), 8681–8690. View Source
• [3] Buhr, C. A. (1998). A comparative study of the base pairing properties of oligodeoxynucleotides containing 5-substituted-2′-deoxyuridines. Ph.D. Dissertation, Purdue University. AAI9821876. View Source
• [4] Ennifar, E., et al. (2007). Halogenation of bases for solving crystal structures of nucleic acids. Unpublished manuscript referenced in CNRS HAL archives, hal-00199778. View Source